Cas no 1233181-67-3 (5-bromo-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 5-bromo-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1233181-67-3
• MF: C₇H₆BrN₃S
• MW: 244.11163854599
• MDL: MFCD22191300
• CID: 2854448
• PubChem ID: 57416126
• Update Time: 2025-04-21

5-bromo-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(methylthio)pyrrolo[2,1-f][1,2,4]triazine
• 5-Bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
• 5-bromo-2-(methylsulfanyl)pyrrolo[2,1- f][1,2,4]triazine
• Pyrrolo[2,1-f][1,2,4]triazine, 5-bromo-2-(methylthio)-
• 5-bromo-2-methylsulfanylpyrrolo[2,1-f][1,2,4]triazine
• 5-Bromo-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine
• 5?bromo?2?(methylsulfanyl)pyrrolo[2,1? f][1,2,4]triazine
• 5(c)\\bromo(c)\\2(c)
• 1233181-67-3
• MFCD22191300
• AS-52614
• PB39983
• DTXSID00725807
• PGDYWSRJVBROKM-UHFFFAOYSA-N
• SCHEMBL520260
• CS-0050635
• 5(c)\\bromo(c)\\2(c)\\(methylsulfanyl)pyrrolo[2,1(c)\\ f][1,2,4]triazine
• SY099330
• P15410
• AKOS025396111
• 5-bromo-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine

• MDL： MFCD22191300
• Inchi： 1S/C7H6BrN3S/c1-12-7-9-4-6-5(8)2-3-11(6)10-7/h2-4H,1H3
• InChI Key： PGDYWSRJVBROKM-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=1C=NC(=N2)SC

Computed Properties

• Exact Mass: 242.94658 g/mol
• Monoisotopic Mass: 242.94658 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5
• Molecular Weight: 244.11